2-Phenylthiophenol

• IUPAC Name: 2-phenylbenzenethiol
• InChI: InChI=1S/C12H10S/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-9,13H
• InChI Key: UECUPGFJVNJNQA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=CC=C2S
• Molecular Formula: C12H10S
• DSSTOX Substance ID: DTXSID00375144
• Molecular Weight: 186.27 g/mol
• CAS RN: 2688-96-2

Description

2-Phenylthiophenol is a chemical compound that belongs to the class of organosulfur compounds. It is also known as 2-phenyl-1,3-benzothiazole or benzothiazole-2-phenylthio. This compound has a wide range of applications in scientific research, including its use as a fluorescent probe and as a reagent in organic synthesis.

Scientific Research Applications

Synthesis of Novel Derivatives

• Antimicrobial Activity: 2-Aminothiophenes, including derivatives of 2-phenylthiophenol, are important in developing drugs with antimicrobial, antifungal, and antitumor activities. Novel ethyl 2-amino-4-phenylthiophene-3-carboxylate derivatives demonstrate significant antibacterial activity (Prasad et al., 2017).

Organocatalytic Domino Reactions

• Biochemistry and Pharmaceutical Science Applications: Highly functionalized tetrahydrothiophenes, synthesized using organocatalytic domino reactions involving 2-phenylthiophenol derivatives, are significant in biochemistry and pharmaceutical science (Brandau et al., 2006).

Chemoselective Synthesis and X-ray Characterization

• Organic Crystal Studies: The chemoselective synthesis of S-(2-aminophenyl) cyclohexylcarbamothioate, derived from 2-aminothiophenol, provides insights into molecular structures, useful in materials science and chemistry (Doğan et al., 2020).

Photochemical Properties

• Molecular Re-router in Photochemistry: Terthiophene derivatives, including 2-phenylthiophenol derivatives, display reversible cyclization and cycloreversion reactions, altering absorption peak wavelengths, which is important in photochemistry (Kawai et al., 2004).

Development of Biologically Active Compounds

• Potential Biological Activity: Various derivatives of 2-phenylthiophenol, including substituted methylamines and ethylamines, show potential for biological activity, contributing to medicinal chemistry and drug development (Beaton et al., 1976).

Complexes with Thiolato and Dithiolato Ligands

• Synthesis of Oxorhenium(V) Compounds: The synthesis of new oxorhenium(V) compounds using 2-phenylthiophenol derivatives explores their potential in chemistry and material science. These compounds could have applications in catalysis and materials research (Li et al., 2005).

Synthesis of Polythiophenes

• Development of Semiconductor Materials: Polythiophenes with carboxylic acids, synthesized using 2-phenylthiophenol derivatives, offer insights into semiconductor materials, potentially useful in electronics and materials science (Bertran et al., 2010).

Synthesis of Heterocycles

• Creating Novel Heterocycles: The chemistry of 2-aminothiophenol, a derivative of 2-phenylthiophenol, is employed in synthesizing various heterocycles, showing potential in drug discovery and synthetic chemistry (El-Shaieb, 2007).

Large Scale Reductive Cleavage

• Refinery and Petroleum Processing: The large-scale reductive cleavage of dibenzothiophene to prepare 2-phenylthiophenol aids in understanding hydrodesulfurization, crucial for refinery design and petroleum processing technology (DiCesare & White, 2000).

Antitumor Activities

• Cancer Research: Synthesis of new 2-phenylbenzothiazoles, using 2-aminothiophenol, has demonstrated potent and selective inhibitory activity against lung, colon, and breast cancer cell lines, contributing to cancer research and drug development (Mortimer et al., 2006).

Functionalized Thiophene Derivatives

• Organic Field-Effect Transistors: Mixed phenylene-thiophene oligomers, synthesized using 2-phenylthiophenol derivatives, show high carrier mobilities, indicating their potential in developing organic field-effect transistors and electronic devices (Mushrush et al., 2003).